(2S)-4-phenylbutan-2-amine hydrochloride
Overview
Description
“(2S)-4-phenylbutan-2-amine hydrochloride” is a chemical compound with the molecular formula C10H16ClN . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of “(2S)-4-phenylbutan-2-amine hydrochloride” can be analyzed using various spectroscopic techniques . The hydrogens attached to an amine show up at 0.5-5.0 ppm in 1H NMR spectra, depending on the amount of hydrogen bonding and the sample’s concentration . The hydrogens on carbons directly bonded to an amine typically appear at 2.3-3.0 ppm .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-4-phenylbutan-2-amine hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the protection of a functional group, the formation of a carbon-carbon bond, and the deprotection of the functional group.", "Starting Materials": [ "Benzyl cyanide", "2-bromo-4-phenylbutan-2-ol", "Sodium borohydride", "Hydrochloric acid", "Diethyl ether", "Sodium hydroxide", "Methanol" ], "Reaction": [ "Step 1: Protection of the hydroxyl group in 2-bromo-4-phenylbutan-2-ol with benzyl cyanide using sodium hydride as a base and diethyl ether as a solvent.", "Step 2: Reduction of the nitrile group in the intermediate with sodium borohydride in methanol to yield the corresponding amine.", "Step 3: Deprotection of the benzyl group using hydrogen chloride in methanol to yield (2S)-4-phenylbutan-2-amine hydrochloride." ] } | |
CAS RN |
81580-34-9 |
Product Name |
(2S)-4-phenylbutan-2-amine hydrochloride |
Molecular Formula |
C10H16ClN |
Molecular Weight |
185.7 |
Purity |
95 |
Origin of Product |
United States |
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